3-Bromo-5-(3,4-difluorophenyl)phenol, 95%
Overview
Description
3-Bromo-5-(3,4-difluorophenyl)phenol, 95% (abbreviated as 3-Br-5-DFPP) is a white crystalline solid with a melting point of 184-186°C. It is a brominated derivative of phenol, and is used in a variety of scientific research applications.
Mechanism of Action
The mechanism of action of 3-Bromo-5-(3,4-difluorophenyl)phenol, 95% is not well understood. However, it is believed that the bromine atom in the molecule is responsible for its reactivity. The bromine atom is able to form a covalent bond with other molecules, which allows it to participate in a variety of reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Bromo-5-(3,4-difluorophenyl)phenol, 95% are not well understood. However, it is believed that the bromine atom in the molecule is responsible for its reactivity. The bromine atom is able to form a covalent bond with other molecules, which allows it to participate in a variety of reactions.
Advantages and Limitations for Lab Experiments
The main advantage of 3-Bromo-5-(3,4-difluorophenyl)phenol, 95% is its high purity, which makes it suitable for use in a variety of scientific research applications. However, it is a hazardous material and should be handled with care. Additionally, it is a relatively expensive material, which may limit its use in some experiments.
Future Directions
There are a number of potential future directions for 3-Bromo-5-(3,4-difluorophenyl)phenol, 95%. These include further research into its mechanism of action, biochemical and physiological effects, and potential applications in materials science and pharmaceuticals. Additionally, research into more efficient and cost-effective synthesis methods could lead to increased use of this compound in scientific research. Finally, further research into the safety of this compound could lead to its use in a wider range of applications.
Synthesis Methods
3-Bromo-5-(3,4-difluorophenyl)phenol, 95% is synthesized by a bromination reaction of 3,4-difluorophenol. This reaction is catalyzed by a Lewis acid, such as boron trifluoride, in a solvent such as dichloromethane or acetonitrile. The reaction is carried out at a temperature of 0-10°C and yields a product with a purity of 95%.
Scientific Research Applications
3-Bromo-5-(3,4-difluorophenyl)phenol, 95% is used in a variety of scientific research applications, such as organic synthesis, pharmaceuticals, and materials science. It is used as a reagent in organic synthesis, as it can be used to form a variety of products. In pharmaceuticals, it is used as an intermediate in the synthesis of drugs. In materials science, it is used as a starting material for the synthesis of polymers.
properties
IUPAC Name |
3-bromo-5-(3,4-difluorophenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7BrF2O/c13-9-3-8(4-10(16)6-9)7-1-2-11(14)12(15)5-7/h1-6,16H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRYSOLMZGXSQLQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=CC(=C2)Br)O)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7BrF2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90686392 |
Source
|
| Record name | 5-Bromo-3',4'-difluoro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90686392 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261991-88-1 |
Source
|
| Record name | 5-Bromo-3',4'-difluoro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90686392 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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